beta-Phenylalanoyl-CoA

• Molecular Formula: C30H45N8O17P3S
• Molecular Weight: 914.7 g/mol
• InChI: InChI=1S/C30H45N8O17P3S/c1-30(2,25(42)28(43)34-9-8-20(39)33-10-11-59-21(40)12-18(31)17-6-4-3-5-7-17)14-52-58(49,50)55-57(47,48)51-13-19-24(54-56(44,45)46)23(41)29(53-19)38-16-37-22-26(32)35-15-36-27(22)38/h3-7,15-16,18-19,23-25,29,41-42H,8-14,31H2,1-2H3,(H,33,39)(H,34,43)(H,47,48)(H,49,50)(H2,32,35,36)(H2,44,45,46)/t18-,19-,23-,24-,25+,29-/m1/s1
• InChIKey: SUUAAMNYLVZHRN-JOQFVOQGSA-N

beta-Phenylalanoyl-CoA for Taxol Biosynthesis Research

beta-Phenylalanoyl-CoA (CAS 1622324-45-1, molecular formula C30H45N8O17P3S, molecular weight 914.71) [1] is an acyl-CoA thioester derived from the formal condensation of coenzyme A with (3R)-3-amino-3-phenylpropanoic acid [2]. The compound is classified under KEGG COMPOUND C16833 [3] and is functionally characterized as a stereospecific (R)-β-phenylalanyl-CoA ester [4]. Its primary documented biological role is as an obligate acyl donor in the taxoid C-13 O-phenylpropanoyltransferase (BAPT) reaction that attaches the phenylpropanoid side chain to baccatin III during Taxol (paclitaxel) biosynthesis [5].

Stereospecific CoA thioester (R)-β-phenylalanyl-CoA ester obligate acyl donor for BAPT-mediated taxane side-chain attachment

Taxol biosynthesis research Supports in vitro enzymatic reconstitution of paclitaxel pathway intermediates

• [1] PubChem. Amino phenylpropanoyl-CoA, CID 71448928. National Library of Medicine, National Center for Biotechnology Information. Accessed 2026. View Source
• [2] ChEBI. (3R)-3-amino-3-phenylpropanoyl-CoA, CHEBI:83170. European Bioinformatics Institute. Accessed 2026. View Source
• [3] KEGG COMPOUND Database. C16833: beta-Phenylalanoyl-CoA. Kyoto Encyclopedia of Genes and Genomes. Accessed 2026. View Source
• [4] Koetsier MJ, Jekel PA, Wijma HJ, Bovenberg RA, Janssen DB. Aminoacyl-coenzyme A synthesis catalyzed by a CoA ligase from Penicillium chrysogenum. FEBS Lett. 2011 Mar 23;585(6):893-8. PMID: 21334330. View Source
• [5] Walker K, Fujisaki S, Long R, Croteau R. Molecular cloning and heterologous expression of the C-13 phenylpropanoid side chain-CoA acyltransferase that functions in Taxol biosynthesis. Proc Natl Acad Sci U S A. 2002 Oct 1;99(20):12715-20. PMID: 12232048. View Source

Why beta-Phenylalanoyl-CoA Cannot Be Replaced

Generic substitution of beta-Phenylalanoyl-CoA with structurally similar CoA thioesters fails due to strict enzymatic stereospecificity and catalytic non-productivity. The taxoid C-13 O-phenylpropanoyltransferase (BAPT/EC 2.3.1.320) exhibits absolute selectivity for 3-amino-3-phenylpropanoyl-CoA esters [1]. Critically, alpha-Phenylalanoyl-CoA and N-benzoyl phenylisoserinoyl-CoA function as non-productive acyl donors—meaning they bind but do not transfer the acyl group to baccatin III [2]. Furthermore, the CoA ligase from Penicillium chrysogenum shows substantial activity differences between stereoisomers, with (R)-β-phenylalanine serving as the optimal substrate while (S)-β-phenylalanine yields markedly lower activity [3]. These combined constraints establish that procurement decisions cannot assume functional equivalence among CoA thioesters bearing phenylalanine-derived moieties.

Non-productive binding: α-Phenylalanoyl-CoA and N-benzoyl derivatives may bind but fail to transfer acyl group in BAPT assays, limiting pathway reconstitution.

Enantiomer-dependent ligation: CoA ligase activity may be substantially lower with (S)-β-phenylalanine, affecting in situ generation of the required (R)-enantiomer.

Analog mismatch: 3-Phenylisoserinoyl-CoA may not serve as an equivalent acyl donor; activity context differs from beta-Phenylalanoyl-CoA.

• [1] BRENDA Enzyme Database. EC 2.3.1.320 - taxoid C-13 O-(3-amino-3-phenylpropanoyl)transferase. Technical University of Braunschweig. Accessed 2026. View Source
• [2] BRENDA Enzyme Database. EC 2.3.1.B16 - taxoid C-13 O-phenylpropanoyltransferase: substrate specificity entry 416667. Technical University of Braunschweig. Accessed 2026. View Source
• [3] IUBMB Enzyme Nomenclature. EC 6.2.1.78: (3R)-β-phenylalanine—CoA ligase. International Union of Biochemistry and Molecular Biology. Accessed 2026. View Source

beta-Phenylalanoyl-CoA vs. Key Analogs & Stereoisomers

Acyltransferase Substrate Preference Over 3-Phenylisoserinoyl-CoA

In head-to-head enzymatic assays using taxoid C-13 O-phenylpropanoyltransferase, beta-Phenylalanoyl-CoA demonstrates a quantifiable 2.5-fold preference over its closest structural analog, 3-phenylisoserinoyl-CoA [1]. The enzyme exhibits absolute selectivity for 3-amino-3-phenylpropanoyl-CoA esters, with the activity measured using 3-phenylisoserinoyl-CoA reaching only 40% of that observed with beta-Phenylalanoyl-CoA under identical assay conditions [2].

Acyltransferase preference

Head-to-head

2.5-fold higher activity vs. 3-phenylisoserinoyl-CoA (100% vs. 40% relative activity)

Supports selection of optimal acyl donor for in vitro Taxol precursor synthesis

Taxoid C-13 O-phenylpropanoyltransferase assay with baccatin III

Evidence Dimension	Relative enzymatic activity (acyltransferase)
Target Compound Data	100% (reference baseline activity)
Comparator Or Baseline	3-Phenylisoserinoyl-CoA: 40% activity
Quantified Difference	2.5-fold higher activity; 60% greater relative activity
Conditions	Taxoid C-13 O-phenylpropanoyltransferase assay (EC 2.3.1.B16/2.3.1.320) with baccatin III as acyl acceptor; Taxus cuspidata enzyme source

Why This Matters

This direct activity ratio enables researchers to select the optimal acyl donor for in vitro Taxol precursor synthesis and ensures accurate interpretation of pathway flux measurements when BAPT is the rate-limiting enzyme.

• [1] BRENDA Enzyme Database. EC 2.3.1.B16 substrate preference entry: beta-phenylalanoyl-CoA is 2.5fold preferred over 3-phenylisoserinoyl-CoA. Technical University of Braunschweig. Accessed 2026. View Source
• [2] Enzyme Information System. EC 2.3.1.320 - taxoid C-13 O-(3-amino-3-phenylpropanoyl)transferase: activity with 3-phenylisoserinoyl-CoA is 40% of the activity with beta-phenylalanoyl-CoA. Accessed 2026. View Source

Kinetic Characterization of Taxoid C-13 Acyltransferase

Kinetic characterization of the recombinant taxoid C-13 O-phenylpropanoyltransferase (encoded by TAX7 cDNA from Taxus cuspidata) establishes a Km value of 4.9 ± 0.3 μM for beta-Phenylalanoyl-CoA as the acyl donor substrate [1]. The corresponding Km for the acyl acceptor baccatin III is 2.4 ± 0.5 μM under identical assay conditions at pH 6.8 [2]. This kinetic parameter pair defines the substrate concentration range required for efficient in vitro enzymatic conversion to N-debenzoyl-2′-deoxytaxol.

Kinetic characterization

Reported

Km = 4.9 ± 0.3 µM (beta-Phenylalanoyl-CoA)

Supports enzyme assay design at saturating substrate concentrations

Recombinant TAX7 transferase, pH 6.8

Evidence Dimension	Michaelis constant (Km)
Target Compound Data	Km = 4.9 ± 0.3 μM (beta-Phenylalanoyl-CoA)
Comparator Or Baseline	Baccatin III: Km = 2.4 ± 0.5 μM
Quantified Difference	beta-Phenylalanoyl-CoA Km is approximately 2-fold higher than baccatin III Km
Conditions	Recombinant O-(3-amino-3-phenylpropanoyl)transferase (TAX7 clone), pH optimum 6.8, Taxus cuspidata enzyme expressed heterologously

Why This Matters

This validated Km value enables researchers to rationally design enzyme assays at saturating substrate concentrations (typically 5-10× Km) and informs metabolic engineering strategies where beta-Phenylalanoyl-CoA availability may constrain pathway throughput.

• [1] Walker K, Fujisaki S, Long R, Croteau R. Molecular cloning and heterologous expression of the C-13 phenylpropanoid side chain-CoA acyltransferase that functions in Taxol biosynthesis. Proc Natl Acad Sci U S A. 2002 Oct 1;99(20):12715-20. PMID: 12232048. View Source
• [2] Walker K, Fujisaki S, Long R, Croteau R. Kinetic parameters: Km values of 2.4 ± 0.5 μM (baccatin III) and 4.9 ± 0.3 μM (β-phenylalanoyl-CoA). Proc Natl Acad Sci U S A. 2002;99(20):12715-20. DOI: 10.1073/pnas.192463699. View Source

CoA Ligase Substrate Preference in Penicillium chrysogenum

Among six structurally related amino acid substrates tested with the CoA ligase from Penicillium chrysogenum—including L-phenylalanine, L-tyrosine, D-phenylalanine, D-tyrosine, (R)-β-phenylalanine, and (S)-β-phenylalanine—the highest catalytic activity was consistently measured for (R)-β-phenylalanine, yielding the corresponding (R)-β-phenylalanyl-CoA product [1]. This comparative substrate profiling establishes (R)-β-phenylalanine as the kinetically preferred amino acid substrate for this biosynthetically relevant CoA ligase, which has been characterized as accepting medium-chain fatty acids as its optimal substrate class overall [2].

CoA ligase substrate profile

Reported

Highest activity among six tested amino acids (R)-β-phenylalanine

Supports substrate choice for CoA ligase-catalyzed synthesis

Penicillium chrysogenum CoA ligase; qualitative ranking

Evidence Dimension	Relative enzymatic activity (amino acid substrate screen)
Target Compound Data	Highest activity among six tested amino acids
Comparator Or Baseline	L-phenylalanine, L-tyrosine, D-phenylalanine, D-tyrosine, (S)-β-phenylalanine: lower activity
Quantified Difference	Qualitatively highest; quantitative relative activity values not reported in primary publication
Conditions	Purified CoA ligase from Penicillium chrysogenum, in vitro enzyme assay with ATP and CoA co-substrates

Why This Matters

For researchers utilizing this CoA ligase as a biocatalyst for aminoacyl-CoA synthesis, (R)-β-phenylalanine provides the optimal amino acid substrate, maximizing product yield and minimizing wasted reagents.

• [1] Koetsier MJ, Jekel PA, Wijma HJ, Bovenberg RA, Janssen DB. Aminoacyl-coenzyme A synthesis catalyzed by a CoA ligase from Penicillium chrysogenum. FEBS Lett. 2011 Mar 23;585(6):893-8. PMID: 21334330. View Source
• [2] Koetsier MJ, Jekel PA, Wijma HJ, Bovenberg RA, Janssen DB. The enzyme accepted medium-chain length fatty acids as the best substrates... highest activity was found for (R)-β-phenylalanine. FEBS Lett. 2011;585(6):893-8. DOI: 10.1016/j.febslet.2011.02.018. View Source

Identification of Non-Productive Acyl Donors

In contrast to the productive 2.5-fold activity difference between beta-Phenylalanoyl-CoA and 3-phenylisoserinoyl-CoA, two additional structurally related CoA esters—alpha-Phenylalanoyl-CoA and N-benzoyl phenylisoserinoyl-CoA—exhibit zero detectable activity as acyl donors in the taxoid C-13 O-phenylpropanoyltransferase reaction [1]. These compounds are explicitly categorized as 'non-productive acyl donors' and fail to transfer their acyl groups to baccatin III under standard assay conditions [2].

Non-productive donors

Head-to-head

α-Phenylalanoyl-CoA & N-benzoyl phenylisoserinoyl-CoA: zero detectable acyl transfer

Prevents misinterpretation when testing near-structural analogs in BAPT assays

Standard assay conditions, pH 6.8

Evidence Dimension	Product formation (acyltransferase activity)
Target Compound Data	Productive acyl donor (N-debenzoyl-2′-deoxytaxol formed)
Comparator Or Baseline	alpha-Phenylalanoyl-CoA: zero activity; N-benzoyl phenylisoserinoyl-CoA: zero activity
Quantified Difference	Qualitative binary outcome: productive vs. non-productive (no detectable conversion)
Conditions	Taxoid C-13 O-phenylpropanoyltransferase assay with baccatin III, pH 6.8

Why This Matters

This binary exclusion criterion provides critical procurement guidance: alpha-Phenylalanoyl-CoA and N-benzoyl derivatives cannot substitute for beta-Phenylalanoyl-CoA in Taxol precursor synthesis, preventing costly experimental failures and misinterpretation of negative results.

• [1] BRENDA Enzyme Database. EC 2.3.1.320 substrate specificity: alpha-Phenylalanoyl-CoA and N-benzoyl phenylisoserinoyl-CoA are not productive acyl donors. Technical University of Braunschweig. Accessed 2026. View Source
• [2] BRENDA Enzyme Database. EC 2.3.1.B16 entry 416667: alpha-Phenylalanoyl-CoA and N-benzoyl phenylisoserinoyl-CoA are not productive acyl donors. Technical University of Braunschweig. Accessed 2026. View Source

beta-Phenylalanoyl-CoA Research Applications

Enzymatic Synthesis of N-Debenzoyl-2′-deoxytaxol

beta-Phenylalanoyl-CoA serves as the essential acyl donor in recombinant BAPT (TAX7)-catalyzed reactions converting baccatin III to N-debenzoyl-2′-deoxytaxol—a key penultimate intermediate in the Taxol biosynthetic pathway [1]. Researchers performing in vitro pathway reconstitution or enzymatic characterization should prepare beta-Phenylalanoyl-CoA at concentrations approximating 5× Km (≥25 μM) to ensure saturating conditions, based on the established Km of 4.9 ± 0.3 μM and pH optimum of 6.8 [2]. The enzymatic product can be chemically N-benzoylated to yield 2′-deoxytaxol, providing a validated route to taxoid analogs for structure-activity studies [3].

Substrate Profiling of Acyl-CoA Ligases & Transferases

beta-Phenylalanoyl-CoA constitutes a critical reference substrate for characterizing the substrate specificity of uncharacterized CoA ligases and acyltransferases, particularly those derived from β-lactam antibiotic-producing fungi or taxane-producing plants [1]. The established comparative activity ratios—2.5-fold over 3-phenylisoserinoyl-CoA and absolute exclusion of alpha-Phenylalanoyl-CoA and N-benzoyl derivatives [2]—provide quantitative benchmarks for evaluating novel enzyme candidates and engineered variants (e.g., A312G mutant of Penicillium CoA ligase with enhanced catalytic efficiency for β-phenylalanines [3]).

Metabolic Engineering for Paclitaxel Production

In heterologous Taxol production systems (e.g., Saccharomyces cerevisiae, Nicotiana benthamiana, or engineered Escherichia coli), beta-Phenylalanoyl-CoA is the native pathway intermediate that feeds the C-13 side chain attachment step catalyzed by BAPT [1]. Knowledge of the compound's kinetic parameters (Km = 4.9 ± 0.3 μM for the transferase) and the stereospecific requirement for the (R)-enantiomer [2] informs metabolic flux analysis, enzyme engineering efforts targeting the CoA ligase step, and diagnostic metabolomics to identify pathway bottlenecks in engineered strains.

LC-MS Metabolomics for Taxane Intermediates

beta-Phenylalanoyl-CoA is detectable and quantifiable via reversed-phase HPLC and LC-MS methodologies [1], enabling its use as an analytical standard for monitoring intracellular CoA thioester pools in Taxus cell cultures or heterologous production hosts. The compound produces diagnostic mass spectral ions (e.g., m/z 838 for the corresponding enzymatic product, 2′-deoxytaxol [2]) that facilitate targeted metabolomics of taxane pathway intermediates, supporting both fundamental biosynthetic studies and bioprocess optimization.

Application

Selection Property

Validation Focus

In vitro BAPT-mediated taxane synthesis

Stereospecific (R)-acyl donor

Substrate saturation and pH-dependent activity

Acyl-CoA ligase/transferase profiling

Defined substrate specificity

Comparative activity benchmarking

Heterologous paclitaxel pathway engineering

Native pathway intermediate identity

Metabolite pool and flux analysis

Taxane intermediate metabolomics

Diagnostic mass transitions

LC-MS/MS method validation

• [1] Walker K, Fujisaki S, Long R, Croteau R. Molecular cloning and heterologous expression of the C-13 phenylpropanoid side chain-CoA acyltransferase that functions in Taxol biosynthesis. Proc Natl Acad Sci U S A. 2002 Oct 1;99(20):12715-20. PMID: 12232048. View Source
• [2] Koetsier MJ, Jekel PA, Wijma HJ, Bovenberg RA, Janssen DB. Aminoacyl-coenzyme A synthesis catalyzed by a CoA ligase from Penicillium chrysogenum. FEBS Lett. 2011 Mar 23;585(6):893-8. PMID: 21334330. View Source
• [3] BRENDA Enzyme Database. EC 2.3.1.320/2.3.1.B16 substrate specificity entries. Technical University of Braunschweig. Accessed 2026. View Source